Cas no 2320458-03-3 (1-(3-chlorobenzoyl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepane)

• Product Name: 1-(3-chlorobenzoyl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepane
• CAS No: 2320458-03-3
• MF: C₁₇H₁₇ClN₆O
• MW: 356.80948138237
• CID: 5329830
• Update Time: 2025-05-19

1-(3-chlorobenzoyl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl)(3-chlorophenyl)methanone
• (3-chlorophenyl)-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]methanone
• 1-(3-chlorobenzoyl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepane

• Inchi： 1S/C17H17ClN6O/c18-14-4-1-3-13(11-14)17(25)23-8-2-7-22(9-10-23)16-6-5-15-20-19-12-24(15)21-16/h1,3-6,11-12H,2,7-10H2
• InChI Key： DKECUMLJCBKCTI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1CCN(C2C=CC3=NN=CN3N=2)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 480
• XLogP3: 2.1
• Topological Polar Surface Area: 66.6

Additional information on 1-(3-chlorobenzoyl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepane

Professional Introduction to Compound with CAS No. 2320458-03-3 and Product Name: 1-(3-chlorobenzoyl)-4-{1,2,4triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepane

The compound with the CAS number 2320458-03-3 and the product name 1-(3-chlorobenzoyl)-4-{1,2,4triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepane represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this compound integrates several key heterocyclic moieties, including a 3-chlorobenzoyl group, a 1,2,4triazolo[4,3-b]pyridazin-6-yl moiety, and a 1,4-diazepane core. These structural components contribute to its distinct chemical properties and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery and development. The 1-(3-chlorobenzoyl)-4-{1,2,4triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepane structure exemplifies how the strategic combination of different heterocyclic systems can lead to novel pharmacophores with enhanced biological activity. The presence of the 3-chlorobenzoyl group not only influences the electronic properties of the molecule but also serves as a potential site for further functionalization. This feature is particularly valuable in medicinal chemistry, where modularity and adaptability are key considerations.

The 1,2,4triazolo[4,3-b]pyridazin-6-yl moiety is another critical component of this compound. Triazoles and pyridazines are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The integration of these heterocycles into a single molecular scaffold can lead to synergistic effects that enhance the overall potency and selectivity of the compound. Preliminary studies have suggested that this compound exhibits promising activity against various disease targets, making it a valuable candidate for further investigation.

The 1,4-diazepane core provides additional structural rigidity and stability to the molecule. Diazepanes are known for their role in central nervous system (CNS) drugs due to their ability to interact with multiple neurotransmitter systems. By incorporating a diazepane ring into the molecular structure of this compound, researchers have created a scaffold that may exhibit both peripheral and central nervous system effects. This dual-mode of action could be particularly beneficial in treating complex neurological disorders.

One of the most exciting aspects of this compound is its potential in oncology research. The unique combination of heterocyclic systems suggests that it may interfere with key signaling pathways involved in cancer cell proliferation and survival. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies indicate that this compound can effectively bind to several oncogenic targets, including kinases and transcription factors. These findings are supported by preliminary experimental data showing inhibitory activity against certain cancer cell lines.

In addition to its potential in oncology, this compound has also shown promise in other therapeutic areas. For instance, its structure suggests that it may have anti-inflammatory properties by modulating cytokine production and immune cell function. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. Therefore, compounds like this one could offer new treatment strategies for these conditions.

The development of new drug candidates relies heavily on innovative synthetic methodologies. The synthesis of 1-(3-chlorobenzoyl)-4-{1,2,4triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepane involves multiple steps that require careful optimization to ensure high yield and purity. Advances in green chemistry have encouraged researchers to explore more sustainable synthetic routes. For example, catalytic methods that minimize waste and energy consumption are being increasingly adopted in the pharmaceutical industry. These approaches not only improve efficiency but also align with global efforts to reduce environmental impact.

Another important consideration in drug development is pharmacokinetics. The absorption, distribution, metabolism, excretion (ADME), and toxicity (PK/PD) profiles of a drug candidate are critical factors that determine its clinical efficacy and safety. Computational tools have been developed to predict these properties based on molecular structure alone. These predictions can guide experimental design and help identify potential issues early in the development process. For instance, simulations suggest that this compound has favorable solubility and bioavailability characteristics.

Preclinical studies are essential for evaluating the safety and efficacy of new drug candidates before they can be tested in humans. Animal models provide valuable insights into how a compound behaves in vivo and can help identify potential side effects. Initial preclinical studies with this compound have shown encouraging results regarding both efficacy and safety profile compared to existing treatments for similar conditions.

The future direction for research on this compound includes further exploration of its mechanism of action through detailed biochemical assays using cell-based models or isolated enzymes systems where appropriate . Additionally , Investigating analogues modifications such as varying substituents at different positions along its framework could reveal novel derivatives exhibiting improved therapeutic profiles or reduced toxicity while maintaining desired biological activities . Collaborations between academia researchers pharmaceutical companies might accelerate translation from benchtop discoveries towards clinical trials thereby bringing closer much-needed treatments for patients suffering from various diseases targeted by this promising chemical entity .